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Compound of Interest

Compound Name: Ampk-IN-3

Cat. No.: B10855071 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the dissolution and storage of Ampk-IN-
3, a potent and selective AMP-activated protein kinase (AMPK) inhibitor. Adherence to these

guidelines is crucial for maintaining the compound's integrity and ensuring reproducible

experimental outcomes.

Compound Information
Product Name: Ampk-IN-3 Mechanism of Action: A potent and selective inhibitor of AMP-

activated protein kinase (AMPK). It has been shown to inhibit AMPK with IC50 values of 107

nM and 60.7 nM for the α1 and α2 subunits, respectively.[1] Ampk-IN-3 has been observed to

decrease the levels of phosphorylated acetyl-CoA carboxylase (p-ACC), a downstream target

of AMPK, in K562 cells.[1]

Quantitative Data Summary
Table 1: Solubility of Ampk-IN-3
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Solvent Solubility Notes

DMSO ≥ 100 mg/mL (≥ 221.45 mM)

Use of fresh, non-hygroscopic

DMSO is recommended for

optimal solubility.

DMSO 115 mg/mL
Sonication can aid in

dissolution.[2]

Table 2: Storage Conditions for Ampk-IN-3
Form

Storage
Temperature

Shelf Life Notes

Solid (Powder) -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

Aliquoting is

recommended to

avoid repeated freeze-

thaw cycles.

-20°C 1 month

Experimental Protocols
Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of Ampk-IN-3 for use in various

experimental assays.

Materials:

Ampk-IN-3 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile polypropylene microcentrifuge tubes
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Vortex mixer

Ultrasonic water bath

Protocol:

Pre-warm DMSO: Before use, bring the anhydrous DMSO to room temperature.

Weigh Ampk-IN-3: In a sterile microcentrifuge tube, carefully weigh the desired amount of

Ampk-IN-3 powder.

Add DMSO: Add the appropriate volume of DMSO to the tube to achieve the desired stock

concentration (e.g., for a 10 mM stock solution, add the appropriate volume of DMSO to the

calculated mass of Ampk-IN-3).

Dissolution:

Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic water bath

for 5-10 minutes.

Gentle warming of the solution to 37°C can also aid in complete dissolution.

Sterilization (Optional): If required for your specific application (e.g., cell culture), filter the

stock solution through a 0.22 µm syringe filter into a new sterile tube.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes.

This will minimize the number of freeze-thaw cycles and maintain the stability of the

compound.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).

Application in Cell-Based Assays
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Objective: To treat cultured cells with Ampk-IN-3 to investigate its biological effects.

Materials:

Prepared Ampk-IN-3 stock solution (in DMSO)

Cultured cells in appropriate cell culture medium

Vehicle control (DMSO)

Protocol:

Cell Seeding: Seed cells in appropriate culture vessels (e.g., 96-well plates, 6-well plates)

and allow them to adhere and reach the desired confluency.

Preparation of Working Solutions:

Thaw an aliquot of the Ampk-IN-3 stock solution at room temperature.

Prepare serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations for your experiment. It is crucial to ensure that the final concentration

of DMSO in the cell culture medium is consistent across all treatment groups (including

the vehicle control) and is non-toxic to the cells (typically ≤ 0.5%).

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without

Ampk-IN-3) to the cell culture medium as used for the highest concentration of the inhibitor.

Cell Treatment:

Remove the existing medium from the cultured cells.

Add the prepared working solutions of Ampk-IN-3 and the vehicle control to the respective

wells.

Incubate the cells for the desired period (e.g., 2, 24, 48, or 72 hours) under standard cell

culture conditions (e.g., 37°C, 5% CO2).[1]
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Downstream Analysis: Following the incubation period, cells can be harvested and

processed for various downstream analyses, such as Western blotting for p-ACC levels, cell

viability assays, or other relevant functional assays.
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Caption: A simplified diagram of the AMPK signaling pathway.

Experimental Workflow for Ampk-IN-3 Treatment
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Caption: Workflow for preparing and using Ampk-IN-3 in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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